Cas no 1598264-49-3 (2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy-)

• Product Name: 2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy-
• CAS No: 1598264-49-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5292210
• Update Time: 2025-06-20

2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy-

• Inchi： 1S/C8H15NO2/c1-11-6-8(10)5-9-4-7-2-3-7/h7,9H,2-6H2,1H3
• InChI Key： HDKVFQCOCHNXMT-UHFFFAOYSA-N
• SMILES： C(NCC1CC1)C(=O)COC

Additional information on 2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy-

2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3): A Comprehensive Overview

2-Propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising candidate for various applications in drug discovery and molecular research. The presence of both a cyclopropylmethylamino group and a methoxy substituent in its molecular framework imparts distinct chemical properties that make it particularly intriguing for synthetic chemists and medicinal researchers.

The structural motif of 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) consists of an isopropylidene backbone modified by these two functional groups. The cyclopropylmethylamino moiety introduces steric hindrance and potential hydrogen bonding capabilities, while the methoxy group enhances polarity and reactivity. These features collectively contribute to the compound's versatility in chemical transformations and biological interactions.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with tailored structural attributes to improve therapeutic efficacy and reduce side effects. The unique combination of substituents in 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) aligns well with this trend, as it offers a scaffold that can be further modified to target specific biological pathways.

One of the most compelling aspects of this compound is its potential role in the development of bioactive molecules. The cyclopropyl group is known to enhance metabolic stability, a crucial factor in drug design. Simultaneously, the methoxy group can serve as a site for further functionalization, allowing chemists to introduce additional pharmacophores or optimize pharmacokinetic properties. Such structural flexibility makes it an attractive building block for medicinal chemists.

Recent studies have highlighted the importance of cyclopropyl-containing molecules in drug discovery. Compounds with cyclopropyl groups often exhibit improved bioavailability and binding affinity due to their ability to mimic certain spatial arrangements found in biologically active targets. The incorporation of this motif into 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) not only enhances its structural complexity but also opens up possibilities for designing more effective therapeutic agents.

The methoxy group in this compound also plays a significant role in its chemical behavior. Methoxy-substituted compounds are frequently encountered in natural products and pharmaceuticals due to their stability and reactivity profile. In particular, the methoxy group can participate in various chemical reactions, including nucleophilic substitution and ether formation, which are valuable for synthesizing more complex molecules.

The synthesis of 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the latest advancements in organic chemistry.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit promising pharmacological properties. The combination of the cyclopropylmethylamino and methoxy groups could potentially interact with biological targets in unique ways, leading to novel therapeutic effects. Further investigation into its biological profile is warranted to fully elucidate its potential applications.

The growing interest in heterocyclic compounds has also spurred research into derivatives of 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3). Heterocycles are known for their diverse biological activities and are widely used in medicinal chemistry due to their ability to mimic natural products and biological moieties. By incorporating heterocyclic structures into this scaffold, researchers aim to develop compounds with enhanced binding affinity and selectivity.

The role of computational chemistry has become increasingly prominent in the design and optimization of such compounds. Molecular modeling techniques allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By leveraging computational tools alongside traditional experimental methods, scientists can accelerate the discovery process significantly.

The environmental impact of chemical synthesis is another critical consideration in modern drug development. Green chemistry principles emphasize the use of sustainable methodologies that minimize waste and hazardous byproducts. Innovations in synthetic routes for compounds like 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) must align with these principles to ensure long-term viability.

In conclusion, 2-propanone, 1-[(cyclopropylmethyl)amino]-3-methoxy- (CAS No. 1598264-49-3) represents a fascinating subject of study with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features offer opportunities for designing novel bioactive molecules with improved therapeutic profiles. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an important role in future drug development efforts.